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Compound of Interest

Compound Name: 1-Cyclopentylethanone-d4

Cat. No.: B15352249

This technical guide provides a comprehensive overview of the available safety data for 1-
Cyclopentylethanone-d4. The information presented is intended for researchers, scientists,
and professionals in drug development who may handle this compound. It is important to note
that a complete Safety Data Sheet (SDS) for 1-Cyclopentylethanone-d4 is not readily
available in the public domain. Therefore, much of the safety information provided herein is
based on the non-deuterated analogue, 1-Cyclopentylethanone (CAS 6004-60-0), and should
be interpreted with caution.

Chemical and Physical Properties

Quantitative data for 1-Cyclopentylethanone-d4 is limited. The following tables summarize the
available information for the deuterated compound and its non-deuterated analogue.

Table 1: Properties of 1-Cyclopentylethanone-d4

Property Value
Molecular Formula C7H8D40[1]
Molecular Weight 116.19 g/mol [1]
Appearance Neat

Table 2: Properties of 1-Cyclopentylethanone (CAS 6004-60-0)
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Property Value

Molecular Formula C7H120[2][3]
Molecular Weight 112.17 g/mol [3][4]
Boiling Point 151-156 °CJ[5]
Density 0.913 g/cm?3[5]
Flash Point 47 °C (117 °F)[4][6]
Water Solubility Miscible[5][6]
Refractive Index 1.4435[5]

Hazard Identification and Toxicology

Specific quantitative toxicological data, such as LD50 or LC50 values, for 1-
Cyclopentylethanone-d4 or its non-deuterated analogue were not found in the reviewed
sources. However, hazard statements for the non-deuterated compound are available.

GHS Hazard Statements (for 1-Cyclopentylethanone):
e H302: Harmful if swallowed.[7][8]

o H319: Causes serious eye irritation.[7][8]

Signal Word: Warning[7]

Due to the lack of specific toxicity data, this compound should be handled with care, assuming
it may be harmful.

Experimental Protocols and Safe Handling

Detailed experimental protocols for specific applications of 1-Cyclopentylethanone-d4 are not
available in safety data sheets. However, general guidelines for safe handling in a laboratory
setting can be established based on the available information.

Personal Protective Equipment (PPE):
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o Eye Protection: Wear tightly fitting safety goggles.

e Hand Protection: Wear chemical-resistant gloves.

» Skin and Body Protection: Wear suitable protective clothing.

Handling Procedures:

» Handle in a well-ventilated place.[7]

Avoid contact with skin and eyes.[7]

Avoid formation of dust and aerosols.[7]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[7]

Wash hands thoroughly after handling.[7]
Storage:

o Store in a tightly closed container.

o Keep in a dry, cool, and well-ventilated place.[7]
o Store away from incompatible materials.

Emergency Procedures

The following diagrams illustrate the recommended workflows for emergency situations.
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Ingestion

[ Call a doctor or Poison Control Center immediately }
Eye Contact
In case of eye contact H Rinse with pure water for at least 15 minutes
Skin Contact
On skin contact }—b{ Take off contaminated clothing immediately H Wash off with soap and plenty of water
Inhalation
If breathing is difficult, give oxygen }—b{ If not breathing, give artificial respiration }—b{ Consult a doctor immediately

Click to download full resolution via product page

Caption: First Aid Measures for Exposure.
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Accidental Release

Personal Precautions:
- Avoid breathing vapors
- Use personal protective equipment
- Ensure adequate ventilation
- Remove all sources of ignition

Containment:
- Prevent further leakage if safe to do so
- Do not let chemical enter drains

l

Cleanup:
- Collect and arrange disposal
- Use spark-proof tools and explosion-proof equipment
- Keep in suitable, closed containers for disposal

(Dispose of in accordance with regulations)

Click to download full resolution via product page
Caption: Accidental Release Response Workflow.
Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]
o Specific Hazards: Vapors may form explosive mixtures with air.

o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7]
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Conclusion

This technical guide summarizes the currently available safety information for 1-
Cyclopentylethanone-d4. The lack of a comprehensive SDS for the deuterated compound
necessitates a cautious approach, relying on data from its non-deuterated analogue.
Researchers and other professionals must adhere to standard laboratory safety protocols,
including the use of appropriate personal protective equipment and handling within a well-
ventilated area. In the event of exposure or accidental release, the outlined emergency
procedures should be followed promptly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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